ethyl 4-({[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}amino)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[1-(4-fluoro-3-methylphenyl)triazole-4-carbonyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H22FN5O3/c1-3-27-18(26)23-8-6-13(7-9-23)20-17(25)16-11-24(22-21-16)14-4-5-15(19)12(2)10-14/h4-5,10-11,13H,3,6-9H2,1-2H3,(H,20,25)
• InChI Key: XMDTUCUCUBGVTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2=CN(N=N2)C3=CC(=C(C=C3)F)C
• Molecular Formula: C18H22FN5O3
• Molecular Weight: 375.4 g/mol

Description

The compound is a derivative of piperidine, which is a common structure in many pharmaceuticals and other active compounds. The presence of the 1,2,3-triazole ring suggests that it might have been synthesized using click chemistry. The fluoro-methylphenyl group is a common motif in medicinal chemistry, often used to improve the pharmacokinetic properties of a drug.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a 1,2,3-triazole ring, and a fluoro-methylphenyl group. These groups could potentially confer a variety of properties to the compound, depending on their exact arrangement and the presence of any other functional groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the piperidine and 1,2,3-triazole rings, as well as the fluoro-methylphenyl group. The piperidine ring is a common structural motif in many biologically active compounds and can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the piperidine and 1,2,3-triazole rings could potentially confer a degree of polarity to the compound, which could influence its solubility and other properties.

Scientific Research Applications

Anticancer Activity

• Ethyl 4-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-amido]piperidine-1-carboxylate has shown promise as an anticancer agent. .

Multicomponent Reactions and Scaffold Synthesis

• The triazole-amide-piperidine scaffold offers versatility for multicomponent reactions. .

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Given the structural features of this compound, it could potentially be of interest in medicinal chemistry research. Further studies could explore its synthesis, properties, and potential biological activity.